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Introduction
Progesterone, a crucial steroid hormone, plays a significant role in the central nervous system,

influencing processes such as neuroprotection, memory consolidation, and behavior. Its

therapeutic potential is a subject of extensive preclinical research, necessitating standardized

protocols for its administration in animal models. This document provides detailed application

notes on progesterone dosage, administration routes, and experimental protocols in rodent

models, primarily mice and rats. It also elucidates the key signaling pathways through which

progesterone exerts its effects.

Data Presentation: Progesterone Dosage in Rodent
Models
The following tables summarize progesterone dosages used in various studies, categorized by

animal model, administration route, and research application.

Table 1: Progesterone Dosage in Mice
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Research
Application

Strain
Administrat
ion Route

Dosage Vehicle Reference

Memory

Consolidation

C57BL/6

(Ovariectomiz

ed)

Intraperitonea

l (i.p.)

5, 10, 20

mg/kg

2-

hydroxypropy

l-β-

cyclodextrin

in saline

[1][2][3]

Memory

Consolidation

Aged

C57BL/6

(Ovariectomiz

ed)

Subcutaneou

s (s.c.)
10 mg/kg Not specified [4]

Neuroprotecti

on (Stroke)

C57 Bl/6

(Male)

Intraperitonea

l (i.p.)
8 mg/kg

Dimethylsulfo

xide (DMSO)
[5][6]

Neuroprotecti

on (Stroke)

C57 Bl/6

(Male)

Subcutaneou

s (s.c.)

Infusion

1.0 µl/h of a

50 mg/ml

solution

Not specified [5][6]

Neuroprotecti

on

(Parkinson's

Model)

Male Mice

Intraperitonea

l (i.p.) then

Subcutaneou

s (s.c.)

8 mg/kg or 16

mg/kg
Not specified [7]

Table 2: Progesterone Dosage in Rats
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Research
Application

Strain
Administrat
ion Route

Dosage Vehicle Reference

Neuroprotecti

on (Stroke)

Spontaneousl

y

Hypertensive

(Male)

Not specified
4 mg/kg or 8

mg/kg

Dimethylsulfo

xide (DMSO)
[8]

Teratogenesi

s Study

Sprague-

Dawley

Intragastric

(i.g.)
80 mg/kg

20 mg/mL

solution of

sodium

carboxymeth

ylcellulose

[9]

Teratogenesi

s Study

Sprague-

Dawley

Intramuscular

(i.m.)
20 mg/kg

20 mg/mL P4

injection
[9]

Teratogenesi

s Study

Sprague-

Dawley
Vaginal 18 mg/kg

80 mg/mL P4

sustained-

release

vaginal gel

[9]

Experimental Protocols
Protocol 1: Intraperitoneal (IP) Injection of Progesterone
in Mice/Rats
Materials:

Progesterone

Vehicle (e.g., 2-hydroxypropyl-β-cyclodextrin, DMSO, sesame oil)

Sterile syringes (1 mL or 3 mL)

Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)[10]

70% ethanol
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Animal scale

Appropriate personal protective equipment (PPE)

Procedure:

Preparation of Progesterone Solution:

Accurately weigh the required amount of progesterone.

Dissolve the progesterone in the chosen vehicle to achieve the desired final concentration.

Ensure the solution is homogenous. For example, to prepare a 10 mg/mL solution for a 10

mg/kg dose in a 25g mouse (requiring 0.25 mg), you would need a small, accurately

measured volume.

Animal Handling and Restraint:

Weigh the animal to calculate the precise injection volume.

For a one-person technique, restrain the mouse by scruffing the neck and back skin to

immobilize the head and body. For rats, a two-person technique is often preferred for

safety and stability.[10]

Position the animal in dorsal recumbency with the head tilted slightly downward.[11]

Injection Site Identification and Preparation:

Identify the lower right quadrant of the abdomen. This location is chosen to avoid the

cecum, which is typically on the left side.[12][13]

Cleanse the injection site with a 70% ethanol swab.

Injection:

Insert the needle, bevel up, at a 30-45 degree angle into the peritoneal cavity.[10][12]

Gently aspirate to ensure no fluid (e.g., urine, blood, intestinal contents) is drawn into the

syringe. If fluid is aspirated, withdraw the needle and reinject at a different site with a new
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sterile needle.[11]

Slowly inject the calculated volume of the progesterone solution.

Withdraw the needle and return the animal to its cage.

Post-injection Monitoring:

Observe the animal for any signs of distress, such as bleeding at the injection site,

abdominal swelling, or changes in behavior.

Protocol 2: Subcutaneous (SC) Injection of
Progesterone in Mice
Materials:

Progesterone

Vehicle (e.g., sesame oil)

Sterile syringes (1 mL)

Sterile needles (26-27 gauge)[14]

70% ethanol (optional for SC injections)

Animal scale

Appropriate PPE

Procedure:

Preparation of Progesterone Solution:

Follow the same procedure as for IP injections to prepare the progesterone solution.

Animal Handling and Restraint:

Weigh the animal to determine the correct injection volume.
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Restrain the mouse by grasping the loose skin over the neck and shoulders (scruffing).

Injection Site Identification and Preparation:

The most common site for subcutaneous injection is the loose skin over the back, between

the shoulder blades.

Lift the skin to create a "tent."

Disinfection with 70% ethanol is recommended but not always mandatory for

subcutaneous injections.[14]

Injection:

Insert the needle, bevel up, into the base of the skin tent.[14]

Gently aspirate to ensure a blood vessel has not been entered.

Inject the progesterone solution into the subcutaneous space.

Withdraw the needle and gently massage the area to aid dispersal of the solution.

Post-injection Monitoring:

Return the animal to its cage and monitor for any adverse reactions, such as skin irritation

or leakage at the injection site.

Signaling Pathways and Mechanisms of Action
Progesterone exerts its biological effects through two main signaling pathways: the classical

(genomic) pathway and the non-classical (non-genomic) pathway.

Classical (Genomic) Signaling Pathway
In the classical pathway, progesterone binds to intracellular progesterone receptors (PRs),

which are ligand-activated transcription factors.[15] This binding triggers a conformational

change in the receptor, leading to its dimerization and translocation into the nucleus. Inside the

nucleus, the progesterone-PR complex binds to specific DNA sequences known as

progesterone response elements (PREs) in the promoter regions of target genes, thereby
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regulating their transcription.[15][16] This genomic mechanism is relatively slow, taking hours to

manifest its effects.
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Caption: Classical (genomic) progesterone signaling pathway.

Non-Classical (Non-Genomic) Signaling Pathway
The non-classical pathway involves rapid, non-genomic actions of progesterone that are

initiated at the cell membrane. Progesterone can bind to membrane-associated progesterone

receptors (mPRs) and progesterone receptor membrane component 1 (PGRMC1).[15][17] This

binding activates intracellular signaling cascades, such as the mitogen-activated protein kinase

(MAPK) and protein kinase A (PKA) pathways, leading to rapid cellular responses that do not

require gene transcription.[15][18] These effects can occur within seconds to minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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